Cas no 82864-06-0 (R-(-)-dol hydrochloride)
R-(-)-dol hydrochloride structure
Product name:R-(-)-dol hydrochloride
R-(-)-dol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- R-(-)-dol hydrochloride
- R(-)-DOI HCL
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- Inchi： 1S/C11H16INO2/c1-7(13)4-8-5-11(15-3)9(12)6-10(8)14-2/h5-7H,4,13H2,1-3H3/t7-/m1/s1
- InChI Key： BGMZUEKZENQUJY-SSDOTTSWSA-N
- SMILES： C(C1=CC(OC)=C(I)C=C1OC)[C@H](N)C
Computed Properties
- Exact Mass: 321.02258g/mol
- Monoisotopic Mass: 321.02258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.5Ų
R-(-)-dol hydrochloride Related Literature
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Norio Mimura,Toshiro Ibuka,Masako Akaji,Yoshihisa Miwa,Tooru Taga,Kazuo Nakai,Hirokazu Tamamura,Nobutaka Fujii,Yoshinori Yamamoto Chem. Commun. 1996 351
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2. N in-Diphenylphosphinothioyltryptophan, a useful derivative for peptide synthesis by the methanesulphonic acid–thioanisole system and fluoride ion deprotection methodsYoshiaki Kiso,Tooru Kimura,Masanori Shimokura,Takatomo Narukami in-Diphenylphosphinothioyltryptophan a useful derivative for peptide synthesis by the methanesulphonic acid–thioanisole system and fluoride ion deprotection methods. Yoshiaki Kiso Tooru Kimura Masanori Shimokura Takatomo Narukami J. Chem. Soc. Chem. Commun. 1988 287
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3. A new approach for the synthesis of tyrosine sulphate containing peptides: use of the p-(methylsulphinyl)benzyl group as a key protecting group of serineShiroh Futaki,Takashi Taike,Tadashi Akita,Kouki Kitagawa J. Chem. Soc. Chem. Commun. 1990 523
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4. A 2,3-cis-selective synthesis of aziridines bearing a vinyl group from allyl methyl carbonates and allyl mesylatesHiroaki Ohno,Kiyonori Ishii,Asami Honda,Hirokazu Tamamura,Nobutaka Fujii,Yoshiji Takemoto,Toshiro Ibuka J. Chem. Soc. Perkin Trans. 1 1998 3703
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Luca Cipelletti,Kirsten Martens,Laurence Ramos Soft Matter 2020 16 82
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